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Compound of Interest

Compound Name: OM99-2

Cat. No.: B1583565

Application Notes and Protocols for OM99-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of OM99-2 stock
solutions for experimental use. OM99-2 is a potent, peptidomimetic, tight-binding inhibitor of
Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1), also known as memapsin 2
or B-secretase.[1][2] As the rate-limiting enzyme in the amyloidogenic pathway, BACEL is a
primary therapeutic target in Alzheimer's disease research.[2][3] OM99-2 serves as a critical
tool for studying the consequences of BACEL inhibition and the mechanisms of amyloid-beta
(AB) peptide production.[1][4]

Mechanism of Action

OM99-2 is a transition-state analog inhibitor designed from the -secretase cleavage site of the
Swedish mutant of the Amyloid Precursor Protein (APP).[5] It contains a nonhydrolyzable
hydroxyethylene isostere that mimics the tetrahedral transition state of peptide bond hydrolysis,
allowing it to bind tightly to the active site of BACEL.[2][6] This inhibition blocks the initial
cleavage of APP into the soluble sAPP[3 fragment and the membrane-bound C99 fragment,
thereby preventing the subsequent generation of Af peptides by y-secretase.[3][7]

Quantitative Data Summary

The following table summarizes the key chemical and biological properties of OM99-2.
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Property Value Reference(s)
Glu-Val-Asn-

IUPAC Name Leuy[CH(OH)CH]Ala-Ala-Glu- [2]
Phe

Molecular Formula C41H64N8014 [4]

Molecular Weight 893.005 g/mol [4]

_ ) 1.6 nM - 9.58 nM vs.
Inhibitory Constant (Ki) _ [11[2][4]
BACE1/Memapsin-2

Appearance White to off-white solid

Recommended Solvent Dimethyl sulfoxide (DMSO) [7]

] < 1 month at -20°C; < 6
Stock Solution Storage [8]
months at -80°C

Experimental Protocols

Protocol 1: Preparation of a High-Concentration OM99-2
Stock Solution from Powder

This protocol describes the reconstitution of lyophilized OM99-2 powder to create a high-
concentration stock solution.

Materials:

e OM99-2 powder

Anhydrous, sterile Dimethyl sulfoxide (DMSQO)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
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Procedure:

Pre-Equilibration: Before opening, allow the vial of OM99-2 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

Initial Solubilization: Briefly centrifuge the vial to ensure all powder is at the bottom.

Solvent Addition: Using a calibrated micropipette, add the required volume of anhydrous
DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM). Refer to the
Molarity Calculation Table below.

Dissolution: Cap the vial tightly and vortex for 30-60 seconds to dissolve the peptide. If
complete dissolution is not achieved, sonicate the solution in an ultrasonic bath for 5-10
minutes or gently warm the tube to 37°C.[8] Visually inspect the solution to ensure there are
no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile, low-protein-binding microcentrifuge tubes.[8]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[8] When ready to use, thaw a single aliquot and keep it

on ice.

Molarity Calculation Table for OM99-2 (MW = 893.0 g/mol ):

Desired Stock Concentration Volume of DMSO to Add per 1 mg OM99-2
1 mM 1.1198 mL

5mM 224 pL

10 mM 112 pL

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution into an

appropriate aqueous buffer or cell culture medium for experimental use.
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Materials:
e OM99-2 high-concentration stock solution (e.g., 10 mM in DMSO)

» Sterile phosphate-buffered saline (PBS), cell culture medium (e.g., Opti-MEM), or other
appropriate assay buffer

 Sterile polypropylene tubes
o Calibrated micropipettes and sterile tips
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the high-concentration OM99-2 stock solution
at room temperature and then place it on ice.

 Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the
stock solution in the desired assay buffer. For example, dilute the 10 mM stock 1:100 in cell
culture medium to create a 100 uM intermediate solution. This helps to minimize the final
concentration of DMSO in the assay.

o Note: The final concentration of DMSO in cell culture should typically be kept below 0.5%
to avoid solvent-induced cytotoxicity.

o Serial Dilutions: From the intermediate solution, perform serial dilutions to prepare the final
working concentrations required for your experiment (e.g., from 1 nM to 10 uM).[7]

e Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO
as the highest concentration of OM99-2 used in the experiment.[7]

o Immediate Use: Use the freshly prepared working solutions immediately for treating cells or
for use in enzymatic assays. Do not store aqueous dilutions of the peptide for extended
periods.

Visualizations

The following diagrams illustrate the mechanism of action of OM99-2 and a typical
experimental workflow.
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Caption: BACEL1 pathway inhibition by OM99-2.
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Caption: Workflow for OM99-2 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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